Cas no 123970-60-5 (2-(4-Methylphenyl)-4-thiazolamine)

• Product Name: 2-(4-Methylphenyl)-4-thiazolamine
• CAS No: 123970-60-5
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 5250180
• Update Time: 2025-10-07

2-(4-Methylphenyl)-4-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 2-(p-tolyl)thiazol-4-amine
• 2-(4-methylphenyl)-4-thiazolamine
• 4-Amino-2-(4-tolyl)thiazole
• 2-(4-Methylphenyl)-4-thiazolamine

• Inchi： 1S/C10H10N2S/c1-7-2-4-8(5-3-7)10-12-9(11)6-13-10/h2-6H,11H2,1H3
• InChI Key： GVPMLCRHOIPTEX-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-Methylphenyl)-4-thiazolamine

Introduction to 2-(4-Methylphenyl)-4-thiazolamine (CAS No: 123970-60-5)

2-(4-Methylphenyl)-4-thiazolamine, identified by the Chemical Abstracts Service Number (CAS No) 123970-60-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(4-Methylphenyl)-4-thiazolamine include a thiazole ring fused with a phenyl group substituted at the para position with a methyl group, which contributes to its unique chemical and biological properties.

The thiazole core is a sulfur-containing heterocycle that plays a pivotal role in the pharmacophoric design of many bioactive molecules. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable scaffold in drug discovery. The presence of the aromatic 4-methylphenyl group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability, which are critical factors for drug efficacy.

In recent years, there has been an increasing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these, 2-(4-Methylphenyl)-4-thiazolamine has shown promise in several preclinical studies, particularly in the context of oncology research. The compound has been investigated for its potential to inhibit specific kinases and other enzymes involved in cancer cell proliferation and survival.

One of the most compelling aspects of 2-(4-Methylphenyl)-4-thiazolamine is its mechanism of action. Research suggests that this compound may interfere with key signaling pathways that are aberrantly activated in cancer cells. For instance, it has been hypothesized that it could modulate the activity of tyrosine kinases, which are often overexpressed in tumors and contribute to uncontrolled cell growth. Additionally, its thiazole moiety may facilitate interactions with other cellular targets, such as transcription factors and protein-protein interfaces, further contributing to its therapeutic potential.

The synthesis of 2-(4-Methylphenyl)-4-thiazolamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, making it more accessible for further research and development.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of 2-(4-Methylphenyl)-4-thiazolamine. Molecular docking studies have been used to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the design of more potent derivatives.

In addition to its potential in oncology, 2-(4-Methylphenyl)-4-thiazolamine has been explored for its effects on other diseases. Preliminary studies have indicated that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors could be key to its potential therapeutic effects in this context.

The safety profile of 2-(4-Methylphenyl)-4-thiazolamine is another critical aspect that has been studied extensively. Acute toxicity assays have shown that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at lower concentrations. Further research is ongoing to identify any long-term adverse effects and to optimize dosing regimens for clinical applications.

The regulatory landscape for thiazole derivatives like 2-(4-Methylphenyl)-4-thiazolamine is evolving as more data becomes available on their safety and efficacy. Regulatory agencies require comprehensive preclinical data before approving new drugs for human use. As such, ongoing clinical trials are essential to validate the therapeutic potential of this compound and ensure that it meets stringent safety standards.

In conclusion,2-(4-Methylphenyl)-4-thiazolamine (CAS No: 123970-60-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for drug discovery efforts aimed at treating cancer and other diseases. As our understanding of its pharmacology continues to grow, 2-(4-Methylphenyl)-4-thiazolamine holds significant promise for improving patient outcomes in the future.